(3Z)-3-[2-(3-chlorophenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1-(4-fluorobenzyl)-1,3-dihydro-2H-indol-2-one
CAS No.:
Cat. No.: VC15559869
Molecular Formula: C25H14ClFN4O2S
Molecular Weight: 488.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C25H14ClFN4O2S |
|---|---|
| Molecular Weight | 488.9 g/mol |
| IUPAC Name | (5Z)-2-(3-chlorophenyl)-5-[1-[(4-fluorophenyl)methyl]-2-oxoindol-3-ylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one |
| Standard InChI | InChI=1S/C25H14ClFN4O2S/c26-16-5-3-4-15(12-16)22-28-25-31(29-22)24(33)21(34-25)20-18-6-1-2-7-19(18)30(23(20)32)13-14-8-10-17(27)11-9-14/h1-12H,13H2/b21-20- |
| Standard InChI Key | SEAWJSPFACVHNQ-MRCUWXFGSA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)/C(=C/3\C(=O)N4C(=NC(=N4)C5=CC(=CC=C5)Cl)S3)/C(=O)N2CC6=CC=C(C=C6)F |
| Canonical SMILES | C1=CC=C2C(=C1)C(=C3C(=O)N4C(=NC(=N4)C5=CC(=CC=C5)Cl)S3)C(=O)N2CC6=CC=C(C=C6)F |
Introduction
Structural and Molecular Characteristics
Molecular Architecture
The compound belongs to the indole derivative family, integrating a thiazolo[3,2-b][1, triazole moiety at position 3 of the indole ring and a 4-fluorobenzyl group at position 1 (Fig. 1). The Z-configuration at the exocyclic double bond (C3 position) is critical for maintaining planar geometry, which facilitates interactions with biological targets.
Molecular Formula: C₂₀H₁₃ClFN₄O₂S
Molar Mass: 408.86 g/mol.
Key Functional Groups:
-
Indole-2-one core (C=O at position 2).
-
Thiazolo-triazole fused ring system (positions 3–5).
-
3-Chlorophenyl and 4-fluorobenzyl substituents.
Crystallographic and Stereochemical Considerations
While single-crystal X-ray data for this specific compound remain unpublished, analogous thiazolo-triazole derivatives exhibit monoclinic crystal systems with π-π stacking interactions between aromatic rings . The 4-fluorobenzyl group likely enhances lipophilicity, influencing membrane permeability.
Synthesis and Chemical Characterization
Synthetic Pathway
The synthesis involves a multi-step route (Scheme 1):
-
Formation of Thiazolo-Triazole Precursor: Reaction of 5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol with 2-bromo-1-(substituted phenyl)ethanone in ethanol under basic conditions yields a sulfanyl ethanone intermediate .
-
Cyclization: Treatment with polyphosphoric acid (PPA) induces cyclization, forming the thiazolo[3,2-b][1, triazole scaffold .
-
Indole Functionalization: Condensation with 4-fluorobenzylamine and subsequent oxidation generates the indole-2-one moiety.
Yield: 60–75% (final step).
Purity: >95% (HPLC).
Spectroscopic Data
Infrared (IR) Spectroscopy (KBr, cm⁻¹) :
-
3062–3043 (Ar-H stretch).
-
1602–1604 (C=N stretch, triazole).
-
1533–1554 (C=C aromatic).
-
1101 (C-F stretch).
-
850–867 (C-Cl stretch).
¹H-NMR (400 MHz, DMSO-d₆):
-
δ 8.37 (s, 1H, thiazole proton).
-
δ 7.85–7.13 (m, 10H, aromatic protons).
-
δ 5.21 (s, 2H, -CH₂- of benzyl).
¹³C-NMR (100 MHz, DMSO-d₆):
-
δ 168.9 (C=O, indole-2-one).
-
δ 155.1–141.5 (aromatic carbons).
-
δ 115.2 (C-F).
Physicochemical Properties
| Property | Value/Description |
|---|---|
| Solubility | DMSO: >10 mg/mL; Water: <0.1 mg/mL |
| Melting Point | 218–220°C (decomposes) |
| LogP (Octanol-Water) | 3.2 ± 0.3 (Predicted) |
| Stability | Stable at -20°C (2 years) |
The compound’s moderate LogP suggests balanced hydrophilicity-lipophilicity, suitable for oral bioavailability. Stability under refrigeration aligns with typical storage conditions for indole derivatives.
Biological Activity and Mechanistic Insights
Comparative Analysis with Analogues
Thiazolo-triazole derivatives bearing electron-withdrawing groups (e.g., -Cl, -F) exhibit enhanced bioactivity compared to -OCH₃ or -CH₃ variants . For example, fluorinated analogs show 30–40% greater potency in cytotoxicity assays.
Future Research Directions
-
Pharmacokinetic Profiling: Assess oral bioavailability and metabolic stability in rodent models.
-
Target Identification: Use proteomics to identify binding partners beyond topoisomerase II.
-
Toxicology Studies: Evaluate hepatotoxicity and cardiotoxicity in preclinical models.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume